Cas no 5556-20-7 (Ethyl 3-hydroxybenzobthiophene-2-carboxylate)

• Product Name: Ethyl 3-hydroxybenzobthiophene-2-carboxylate
• CAS No: 5556-20-7
• MF: C₁₁H₁₀O₃S
• MW: 222.260302066803
• MDL: MFCD09753998
• CID: 351541
• PubChem ID: 54678584
• Update Time: 2025-04-19

Ethyl 3-hydroxybenzobthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylic acid, 3-hydroxy-, ethyl ester
• ethyl 3-hydroxy-1-benzothiophene-2-carboxylate
• ethyl 3-hydroxybenzo[b]thiophene-2-carboxylate
• MFCD09753998
• SCHEMBL4633547
• DS-10401
• DTXSID80715645
• Benzo[b]thiophene-2-carboxylic acid, 2,3-dihydro-3-oxo-, ethyl ester
• ethyl3-hydroxybenzo[b]thiophene-2-carboxylate
• A913315
• 5556-20-7
• Ethyl 2,3-dihydro-3-oxobenzo[b]thiophene-2-carboxylate
• AKOS000265215
• WWE9H769Q8
• CS-W000662
• FT-0701806
• DA-04910
• Ethyl 3-hydroxybenzobthiophene-2-carboxylate

• MDL： MFCD09753998
• Inchi： 1S/C11H10O3S/c1-2-14-11(13)10-9(12)7-5-3-4-6-8(7)15-10/h3-6,12H,2H2,1H3
• InChI Key： KRXONUVWZRBHQR-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C2C=CC=CC1=2)O

Computed Properties

• Exact Mass: 222.0351
• Monoisotopic Mass: 222.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8A^2
• XLogP3: 3.7

Experimental Properties

• Boiling Point: 344.4°C at 760 mmHg
• PSA: 46.53

Ethyl 3-hydroxybenzobthiophene-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature